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Compound of Interest

Compound Name: Denudatin B

CAS No.: 87402-88-8

Cat. No.: B1195108

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Denudatin B, a neolignan belonging to the dihydrobenzofuran class, has garnered interest for

its potential pharmacological activities. Structurally identified as (2S,3R,3aR)-2-(3,4-

dimethoxyphenyl)-3a-methoxy-3-methyl-5-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one, its

characterization is crucial for drug discovery and development. Mass spectrometry is a pivotal

analytical technique for the structural elucidation of such natural products. This document

provides detailed application notes on the expected mass spectrometry fragmentation pattern

of Denudatin B and protocols for its analysis.
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Property Value

IUPAC Name

(2S,3R,3aR)-2-(3,4-dimethoxyphenyl)-3a-

methoxy-3-methyl-5-prop-2-enyl-2,3-dihydro-1-

benzofuran-6-one

Molecular Formula C₂₁H₂₄O₅

Molecular Weight 356.4 g/mol

CAS Number 87402-88-8

Predicted Mass Spectrometry Fragmentation
Pattern
While specific experimental fragmentation data for Denudatin B is not widely published, a

detailed fragmentation pathway can be proposed based on the known fragmentation of

structurally related dihydrobenzofuran neolignans. The primary ionization technique considered

here is electrospray ionization (ESI), which typically forms a protonated molecule [M+H]⁺ in

positive ion mode.

Key Predicted Fragmentation Pathways:

The fragmentation of the protonated Denudatin B molecule (m/z 357.16) is expected to

proceed through a series of characteristic neutral losses and bond cleavages within the

dihydrobenzofuran skeleton and its substituents.

Initial Loss of Methanol (CH₃OH): A primary fragmentation event is the neutral loss of

methanol (32 Da) from the methoxy group at the 3a position, leading to a stable carbocation.

Sequential Loss of Carbon Monoxide (CO): Subsequent fragmentation can involve the loss

of one or more molecules of carbon monoxide (28 Da) from the benzofuranone ring system.

Cleavage of the Dihydrofuran Ring: The dihydrofuran ring can undergo cleavage, leading to

fragments corresponding to the dimethoxyphenyl moiety and the benzofuranone core.

Loss of the Allyl Group: The allyl group at position 5 can be cleaved, resulting in a loss of 41

Da.
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Loss of Water (H₂O): Although less common for this specific structure, a loss of water (18

Da) could occur under certain conditions, potentially from the rearrangement of the molecule.

Proposed Fragmentation Table
Precursor Ion (m/z)

Proposed
Fragment Ion (m/z)

Neutral Loss
Proposed Structure
of Fragment

357.16 ([M+H]⁺) 325.14 CH₃OH (32.02)

Ion resulting from the

loss of the 3a-

methoxy group.

325.14 297.13 CO (28.01)

Ion formed by the loss

of a carbonyl group

from the

benzofuranone ring.

297.13 269.12 CO (28.01)
Further loss of a

carbonyl group.

357.16 ([M+H]⁺) 165.09 C₁₀H₁₂O₂ (164.08)

Ion corresponding to

the protonated

dimethoxyphenyl

acetaldehyde,

resulting from the

cleavage of the C2-C3

bond.

357.16 ([M+H]⁺) 193.09 C₁₁H₁₂O (160.09)

Ion corresponding to

the protonated

benzofuranone core

after cleavage.

357.16 ([M+H]⁺) 316.13 C₃H₅ (41.07)
Ion from the loss of

the allyl group.
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Standard Solution: Prepare a stock solution of Denudatin B at a concentration of 1 mg/mL in

methanol or acetonitrile.

Working Solution: Dilute the stock solution with the initial mobile phase (e.g., 50:50

acetonitrile:water with 0.1% formic acid) to a final concentration of 1-10 µg/mL for direct

infusion analysis or LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis

Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass

spectrometer (e.g., Q-TOF, Orbitrap, or Triple Quadrupole) with an electrospray ionization

(ESI) source.

LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is suitable for

separation.

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient Elution:

0-2 min: 10% B

2-15 min: 10-90% B

15-18 min: 90% B

18-18.1 min: 90-10% B

18.1-22 min: 10% B

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL
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Column Temperature: 40 °C

Mass Spectrometry Conditions
Ionization Mode: Positive Electrospray Ionization (ESI+)

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120 °C

Desolvation Temperature: 350 °C

Desolvation Gas Flow: 800 L/hr

Collision Gas: Argon

Collision Energy: Ramped from 10 to 40 eV for MS/MS experiments to observe a range of

fragment ions.

Mass Range: m/z 50-500
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Experimental Workflow for Denudatin B Analysis

Sample Preparation

LC-MS/MS Analysis

Data Processing

Denudatin B Stock Solution (1 mg/mL)

Working Solution (1-10 µg/mL)

Dilution

HPLC Separation
(C18 Column)

Mass Spectrometry
(ESI+)

Tandem MS (MS/MS)
(Collision Induced Dissociation)

Acquisition of Mass Spectra

Fragmentation Pattern Analysis

Structural Elucidation
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Proposed ESI-MS/MS Fragmentation of Denudatin B
Denudatin B

[M+H]⁺
m/z 357.16

[M+H - CH₃OH]⁺
m/z 325.14

- CH₃OH

Dimethoxyphenyl fragment
m/z 165.09

Ring Cleavage

Benzofuranone core fragment
m/z 193.09

Ring Cleavage

[M+H - C₃H₅]⁺
m/z 316.13

- C₃H₅

[M+H - CH₃OH - CO]⁺
m/z 297.13

- CO

[M+H - CH₃OH - 2CO]⁺
m/z 269.12

- CO

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: Mass Spectrometry
Fragmentation of Denudatin B]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195108/docs#application-notes-and-protocols-
mass-spectrometry-fragmentation-of-denudatin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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